4-Acetoxy-4'-pentylbenzophenone
Overview
Description
4-Acetoxy-4'-pentylbenzophenone is a useful research compound. Its molecular formula is C20H22O3 and its molecular weight is 310.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biochemical Activity and Enzyme Interactions
4-Acetoxy derivatives of various compounds have been extensively studied for their biochemical activities. Specifically, acetoxy derivatives of coumarins have been identified to interact with a unique enzyme, Acetoxy Drug: Protein Transacetylase (TAase), which modulates the activity of functional proteins by transferring acetyl groups. The specificity of acetoxy compounds in enhancing TAase activity has been demonstrated, highlighting their potential importance in biochemical pathways and therapeutic applications (Kumar et al., 2005).
Skin Metabolism and Dermal Transformation
In the context of dermal applications, the metabolism of acetoxy-containing compounds by skin cells is crucial for their safety and efficacy. Studies have shown that certain acetoxy compounds undergo specific metabolic transformations in the skin, forming metabolites like N-acetyl derivatives. This 'first-pass' metabolism effect in the skin indicates the potential of acetoxy compounds in topical applications and their interactions with skin enzymes (Goebel et al., 2009).
Antioxidant and Pro-oxidant Properties
Acetoxy derivatives of polyphenols, including coumarins, have shown significant antioxidant or pro-oxidant properties. These compounds can modulate the activity of enzymes and proteins through acetylation, contributing to their potential use as pharmacological agents. The balance between their antioxidant and pro-oxidant activities is pivotal in determining their therapeutic potential and safety profile (Verma et al., 2014).
Role in Hydrolysis and Photolysis
The hydrolysis and photolysis of acetoxy-containing compounds are significant for understanding their stability and transformation in different environments. For instance, studies on 4-Acetoxy-4-(benzothiazol-2-yl)-2,5-cyclohexadien-1-one have shed light on the hydrolysis process leading to the generation of reactive intermediates, which are important for its anti-tumor activity. Understanding these processes is crucial for designing compounds with desired stability and reactivity (Wang et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
[4-(4-pentylbenzoyl)phenyl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22O3/c1-3-4-5-6-16-7-9-17(10-8-16)20(22)18-11-13-19(14-12-18)23-15(2)21/h7-14H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJCHWECQLKIHAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00641715 |
Source
|
| Record name | 4-(4-Pentylbenzoyl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00641715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
890099-76-0 |
Source
|
| Record name | 4-(4-Pentylbenzoyl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00641715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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